Methyl 3-(3,4,5-triethoxybenzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3,4,5-triethoxybenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C23H25NO6S/c1-5-28-16-12-14(13-17(29-6-2)20(16)30-7-3)22(25)24-19-15-10-8-9-11-18(15)31-21(19)23(26)27-4/h8-13H,5-7H2,1-4H3,(H,24,25)
• InChI Key: ANVUBEFMZSIWLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C23H25NO6S
• Molecular Weight: 443.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves a multistep process. The process begins with the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with methyl 3-amino-4-ethoxybenzoate. The product is then cyclized to form the benzothiophene ring, and the final compound is obtained by deprotection of the ester group.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiophene ring, which is a five-membered ring made up of one sulfur as a heteroatom. The compound also contains diphenhydramine hydrochloride or diphenhydramine citrate, which are commonly used in over-the-counter sleep aids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Synthesis and Chemical Properties

Research in heterocyclic chemistry has focused on the synthesis and modification of benzo[b]thiophene derivatives due to their interesting chemical properties and potential applications. For instance, the study by Mlostoń et al. explores the synthesis of trifluoromethyl-substituted sulfur heterocycles using derivatives of 3,3,3-trifluoropyruvate, highlighting the versatility of thiophene-based compounds in creating compounds with potential electronic and optical properties (Mlostoń, Gendek, & Heimgartner, 1996).

Potential Applications in Material Science

Thiophene derivatives have been investigated for their potential in creating new materials with desirable electronic and optical properties. For example, Zhao et al. reported on metal-organic frameworks constructed from thiophene-functionalized dicarboxylate, demonstrating applications in luminescence sensing and pesticide removal, which suggests that derivatives like "Methyl 3-(3,4,5-triethoxybenzamido)benzo[b]thiophene-2-carboxylate" could find use in environmental monitoring and purification processes (Zhao et al., 2017).

Pharmacological Research

Although direct studies on "Methyl 3-(3,4,5-triethoxybenzamido)benzo[b]thiophene-2-carboxylate" in pharmacology are not available, related research on benzo[b]thiophene derivatives has identified compounds with significant bioactivity. Bridges et al. synthesized 4-substituted benzo[b]thiophene-2-carboxamidines as potent and selective inhibitors of urokinase, indicating the potential of benzo[b]thiophene derivatives in developing new therapeutic agents (Bridges et al., 1993).